Cas no 52911-67-8 (2-hydroxy-4,5-dimethylbenzonitrile)

• Product Name: 2-hydroxy-4,5-dimethylbenzonitrile
• CAS No: 52911-67-8
• MF: C₉H₉NO
• MW: 147.173862218857
• CID: 4022567
• Update Time: 2025-05-24

2-hydroxy-4,5-dimethylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 2-hydroxy-4,5-dimethyl-
• 2-hydroxy-4,5-dimethylbenzonitrile

• Inchi： 1S/C9H9NO/c1-6-3-8(5-10)9(11)4-7(6)2/h3-4,11H,1-2H3
• InChI Key： IUDUHAOCRIIPHQ-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC(C)=C(C)C=C1O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Para cresols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Cresols Para cresols

Additional information on 2-hydroxy-4,5-dimethylbenzonitrile

Comprehensive Overview of 2-hydroxy-4,5-dimethylbenzonitrile (CAS No. 52911-67-8): Properties, Applications, and Industry Insights

2-hydroxy-4,5-dimethylbenzonitrile (CAS No. 52911-67-8) is a specialized organic compound belonging to the benzonitrile family, characterized by its unique molecular structure featuring hydroxyl and dimethyl functional groups. This compound has garnered significant attention in pharmaceutical, agrochemical, and material science research due to its versatile chemical properties. The CAS registry number 52911-67-8 serves as a critical identifier for researchers and regulatory bodies, ensuring precise communication across global databases.

In recent years, the demand for high-purity nitrile derivatives like 2-hydroxy-4,5-dimethylbenzonitrile has surged, driven by advancements in drug discovery and specialty chemicals. Industry reports highlight its role as a key intermediate in synthesizing bioactive molecules, particularly those targeting enzyme inhibition. The compound’s electron-withdrawing nitrile group and steric effects from dimethyl substitution make it valuable for designing molecules with tailored reactivity, a topic frequently searched in QSAR studies and medicinal chemistry forums.

From a synthetic perspective, 52911-67-8 is often prepared via cyanation reactions of substituted phenols or through selective oxidation of corresponding benzyl derivatives. Its melting point (125–128°C) and solubility in polar organic solvents are frequently documented in patent literature, reflecting its utility in heterocyclic compound synthesis. Researchers exploring green chemistry alternatives have also investigated solvent-free methods to produce this compound, aligning with the trending search term "sustainable nitrile synthesis."

The compound’s spectral data (e.g., 1H NMR peaks at δ 2.2 ppm for methyl groups and δ 10.5 ppm for hydroxyl) are extensively referenced in analytical chemistry discussions. Notably, its UV absorption maxima near 270 nm makes it relevant in photostability studies—a hot topic in cosmetic preservative and polymer stabilizer research. These attributes correlate with rising Google Trends queries like "benzonitrile UV applications" and "hydroxy nitriles in materials science."

In agrochemical applications, 2-hydroxy-4,5-dimethylbenzonitrile derivatives have shown promise as plant growth regulators, with patent filings emphasizing their low environmental persistence. This aligns with the growing public interest in "eco-friendly crop enhancers," as evidenced by search engine data. Furthermore, its metabolic stability in biological systems makes it a candidate for prodrug development, a niche frequently explored in bioconjugation chemistry webinars.

Quality control protocols for CAS 52911-67-8 typically involve HPLC purity assays (>98%) and residual solvent analysis, topics dominating pharmaceutical QA/QC forums. The compound’s commercial availability through specialty chemical suppliers is often paired with certifications like REACH compliance, addressing the trending search "EU chemical regulation updates."

Emerging research explores the compound’s potential in organic electronics, particularly as a building block for conductive polymers. This application resonates with searches for "nitrile-based semiconductors" and "small-molecule organic materials." Its thermal stability up to 300°C (per TGA data) further supports such high-tech applications.

In conclusion, 2-hydroxy-4,5-dimethylbenzonitrile (CAS No. 52911-67-8) exemplifies the intersection of traditional organic chemistry and cutting-edge applications. Its multifaceted roles—from drug intermediates to advanced materials—ensure continued relevance in scientific literature and industrial workflows, answering persistent search queries about "multifunctional benzonitriles" and "specialty chemical market trends."